Cas no 3989-45-5 (N-benzylmethanesulfonamide)

• Product Name: N-benzylmethanesulfonamide
• CAS No: 3989-45-5
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 925028
• PubChem ID: 235490
• Update Time: 2025-04-19

N-benzylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzylmethanesulfonamide
• (methylsulfonyl)benzylamine
• AC1L5UI8
• AC1Q4GQU
• ChemDiv2_000126
• Maybridge1_001741
• N-(benzyl)methylsulfonamide
• N-benzyl-methanesulfonamide
• N-mesylbenzylamine
• NSC36910
• phenyl-N-mesylmethanamine
• SureCN423037
• Methanesulfonamide, N-(phenylmethyl)-
• Methanesulfonamide, N-benzyl-
• SR-01000410276-1
• N-benzyl methanesulfonamide
• STL382117
• CCG-104984
• Z53825161
• CS-0250654
• SR-01000410276
• SCHEMBL423037
• NSC 36910
• CHEMBL1945332
• AKOS000431114
• NSC-36910
• DTXSID20284360
• 3989-45-5
• DA-06185
• G32362
• HMS546H03
• HMS1369F16
• EN300-51783
• 7N-015
• MFCD00117816

• Inchi： 1S/C8H11NO2S/c1-12(10,11)9-7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
• InChI Key： JPZKJABGOSPYDD-UHFFFAOYSA-N
• SMILES： S(C)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives